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Compound of Interest

Compound Name:
2-(5-Bromothiophen-2-

yl)acetonitrile

Cat. No.: B1269735 Get Quote

Technical Guide: Safe Handling of 2-(5-
Bromothiophen-2-yl)acetonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions

for 2-(5-Bromothiophen-2-yl)acetonitrile (CAS No. 71637-37-1). Due to the limited availability

of a specific Safety Data Sheet (SDS) for this compound, this guide incorporates information

from closely related analogs and the parent compound, acetonitrile, to provide a thorough

understanding of the potential hazards.

Hazard Identification and Classification
While a specific GHS classification for 2-(5-Bromothiophen-2-yl)acetonitrile is not readily

available, data from the isomeric compound 2-(3-Bromothiophen-2-yl)acetonitrile suggests the

following hazards are likely applicable[1]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1].

Skin Corrosion/Irritation: Causes skin irritation[1].

Eye Damage/Irritation: Causes serious eye irritation[1].
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Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[1].

The presence of the acetonitrile functional group also suggests potential for the release of

cyanide upon metabolism, leading to delayed toxic effects[2]. Symptoms of nitrile poisoning can

be similar to those of hydrogen cyanide and may include headache, weakness, nausea, and in

severe cases, convulsions and collapse[2][3].

Pictograms (Anticipated):

⚠️☠️

Signal Word (Anticipated): DANGER

Physicochemical Information
Property Value Source

CAS Number 71637-37-1 [4]

Molecular Formula C₆H₄BrNS [4]

Molecular Weight 202.07 g/mol [4]

Appearance
Light yellow (based on related

compounds)
[5]

Solubility

Insoluble in water, soluble in

dimethylformamide (based on

related compounds)

[6]

Note: Some data is inferred from related compounds and should be treated as indicative.

Handling and Storage
Strict adherence to safety protocols is mandatory when handling this compound.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood[5][7][8].
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Ensure safety showers and eyewash stations are readily accessible[5].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield[5][9].

Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves (e.g., nitrile

rubber). Change gloves immediately if contaminated[3][5][9].

Respiratory Protection: If working outside a fume hood or if aerosol generation is possible,

use a NIOSH/MSHA approved respirator with an appropriate cartridge[5].

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents[3][7].

Keep container tightly closed[5][7].

Cold-chain transportation may be required, indicating potential for instability at room

temperature[10].

Store in a locked cabinet or area with restricted access[5].

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Seek immediate medical

attention.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[5][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide[5][8].

Specific Hazards: Combustion may produce toxic fumes of hydrogen cyanide, nitrogen

oxides, sulfur oxides, and hydrogen bromide[3].

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear[5][8].

Experimental Workflow and Safety Precautions
The following diagram illustrates a typical experimental workflow involving the handling of 2-(5-
Bromothiophen-2-yl)acetonitrile, emphasizing the critical safety checkpoints.
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Caption: Experimental workflow for handling 2-(5-Bromothiophen-2-yl)acetonitrile.

Logical Relationship of Safety Measures
The following diagram outlines the logical hierarchy of controls for mitigating exposure risks

associated with this compound.
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Hazard Mitigation Strategy
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Caption: Hierarchy of controls for chemical safety.

This guide is intended to provide essential safety information. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance and

protocols. A thorough risk assessment should be conducted before commencing any new

experimental work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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